LONG R3 IGF-I RECOMBINANT ANALOG
Description
LONG R3 IGF-I is a recombinant analog of human insulin-like growth factor-I (IGF-I) that has been specifically engineered for the enhancement of cell culture performance . It is more biologically potent in vitro than either insulin or native IGF-I .
Synthesis Analysis
The LONG R3 IGF-I technology consists of a fusion of the growth factor with a portion of growth hormone sequence . This fusion improves growth factor production without imparting its biological activity . The substitution of an arginine for glutamic acid at position three in LONG R3 IGF-I, in conjunction with the 13 amino acid N-terminal extension peptide, results in > 1000 fold reduced affinity for IGFBPs, enhancing its bio-availability and effectiveness in comparison to native IGF-I .Molecular Structure Analysis
LONG R3 IGF-I is a recombinant analog of insulin-like growth factor containing the complete human IGF-I amino acid sequence with substitution of Arg for Glu3 and a 13 amino acid N-terminal extension peptide .Chemical Reactions Analysis
Unlike insulin, LONG R3 IGF-I specifically targets and activates the type I IGF Receptor (IGF-IR) resulting in greater activation of downstream signaling cascades responsible for proliferation and inhibiting apoptosis .Physical And Chemical Properties Analysis
LONG R3 IGF-I is a lyophilized powder . It is produced in an Escherichia coli expression system without the use of animal-derived components .Safety And Hazards
Future Directions
LONG R3 IGF-I is used in cell culture supplements which are essential for long-term growth and productivity of cell lines in serum-free media formulations . Both insulin and LONG R3 IGF-I, a more potent supplement that directly targets and activates the IGF-I receptor, are employed by the biopharmaceutical industry today to support the growth of recombinant cell lines . This suggests a promising future direction for the use of LONG R3 IGF-I in stem cell and cell therapy applications .
properties
CAS RN |
143045-27-6 |
|---|---|
Product Name |
LONG R3 IGF-I RECOMBINANT ANALOG |
Molecular Formula |
C7H14N2O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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